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Compound of Interest

Compound Name: 2-Ethenylfuran

Cat. No.: B073932 Get Quote

For Immediate Release

This technical guide provides a detailed overview of 2-Ethenylfuran (also known as 2-

vinylfuran), a heterocyclic organic compound of interest to researchers, scientists, and

professionals in drug development. This document compiles its fundamental chemical

identifiers and physical properties to support ongoing and future research endeavors.

Core Chemical Identity
2-Ethenylfuran is an aromatic compound characterized by a furan ring substituted with a vinyl

group. Its chemical structure and properties make it a subject of interest in various chemical

syntheses.

Chemical Identifiers
A comprehensive list of chemical identifiers for 2-Ethenylfuran is provided in the table below,

offering a standardized reference for cataloging and database searches.
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Identifier Type Value

CAS Number 1487-18-9[1][2][3][4][5][6]

PubChem CID 73881[1][2][4]

InChI
InChI=1S/C6H6O/c1-2-6-4-3-5-7-6/h2-

5H,1H2[1][3][4][7]

InChIKey
QQBUHYQVKJQAOB-UHFFFAOYSA-N[1][3][4]

[7]

SMILES C=CC1=CC=CO1[1][4][7]

Molecular Formula C6H6O[1][2][3][4][7]

IUPAC Name 2-ethenylfuran[1][3][7]

Synonyms
2-vinylfuran, Furan, 2-ethenyl-, Furylethylene[1]

[2][3][5]

Physicochemical Properties
A summary of key physicochemical properties of 2-Ethenylfuran is presented below. These

values are essential for experimental design and computational modeling.

Property Value

Molecular Weight 94.11 g/mol [1][7]

Exact Mass 94.041864811 Da[1]

Boiling Point 99-100 °C at 760 mm Hg[2]

Melting Point -94.0 °C[2][7]

Molecular Structure and Connectivity
To visually represent the structural information, a diagram illustrating the atomic connectivity of

2-Ethenylfuran is provided below. This diagram adheres to the DOT language specification for

graph visualization.
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Molecular graph of 2-Ethenylfuran

Disclaimer: This document is intended for informational purposes for a scientific audience. The

information provided is based on publicly available data and should be cross-referenced with

other sources. No experimental protocols were cited in the source materials for this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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